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Compound of Interest

Compound Name: Bis(catecholato)diboron

An In-depth Technical Guide to Bis(catecholato)diboron

Abstract

Bis(catecholato)diboron, with the chemical formula C12HsB20a4, is a pivotal reagent in modern
synthetic chemistry and materials science.[1][2] This technical guide provides a comprehensive
overview of its fundamental properties, including its chemical and physical characteristics,
spectral data, and structural features. Detailed experimental protocols for its application are
presented, alongside an exploration of its reactivity, particularly its role as a key precursor in
metal-catalyzed and metal-free borylation reactions for the formation of carbon-boron bonds.[2]
[3][4] This document is intended for researchers, scientists, and professionals in drug
development who utilize or are exploring the applications of this versatile diboron compound.

Core Properties of Bis(catecholato)diboron

Bis(catecholato)diboron, also known as 2,2'-Bi-1,3,2-benzodioxaborole, is a white to off-white
crystalline solid that is stable under ambient conditions.[1][2][5] Its structure features two boron
atoms bridged by two catecholato ligands, which enhances both its stability and reactivity
compared to other diboron reagents.[1] This compound is less sterically hindered than its
commonly used counterpart, bis(pinacolato)diboron (Bzpinz), which can influence its reactivity.

[6]

Physical and Chemical Data

The key quantitative properties of bis(catecholato)diboron are summarized in the table below,
providing a clear reference for laboratory use.
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Property Value Citations
Molecular Formula C12HsB204 [11121171
Molecular Weight 237.81 g/mol [11051[7]
Appearance White to off-white powder/solid  [1][5]
Melting Point 189 - 196 °C [1][7]
Boiling Point 315-330°C [1]
Density 1.310 g/cm3 [1]

CAS Number 13826-27-2 (12171
Purity >97% [51[7]

Spectroscopic and Structural Characterization

The electronic properties and structure of bis(catecholato)diboron (Bzcatz) have been
investigated using various spectroscopic and computational methods. X-ray Photoelectron
Spectroscopy (XPS) and Near Edge X-ray Absorption Fine Structure (NEXAFS) studies have
been crucial in understanding the electronic nature of the B-B bond.[8][9] The molecule is
planar, possessing Dzh point group symmetry.[9]

Solid-state 1B NMR spectroscopy has been employed to determine the internuclear distance
between the two boron atoms, showing excellent agreement with data from single-crystal X-ray
diffraction.[10]
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. Observed Values and o
Spectroscopic Data Lo Citations
Characteristics

A dipolar coupling constant of
-2580 + 130 Hz was estimated

1B NMR _ [10]
between the directly bonded

boron atoms.

A sharp, intense peak is
XPS (B 1s) observed at 196.89 eV in the [9]

gas phase.

An intense lower energy peak
appears at 191.362 eV, which

NEXAFS (B K-edge) _ N [9]
is a sensitive probe of the

molecule's chemistry.

1S/C12H8B204/c1-2-6-10-9(5-
InChl 1)15-13(16-10)14-17-11-7-3-4-  [7]
8-12(11)18-14/h1-8H

clccc2ob(oc2cl)-
SMILES [7]
b3oc4ccccc4o3

Reactivity and Applications

Bis(catecholato)diboron is a versatile reagent primarily used for installing boron
functionalities into organic molecules.[11] While relatively stable, its B-B bond can be activated
to participate in a wide array of chemical transformations.[9][11]

Borylation Reactions

Bzcatz is a key reagent in metal-catalyzed C-H borylation reactions, which directly convert C-H
bonds to C-B bonds, providing a streamlined route to valuable organoboron compounds.[3] It is
also used in metal-free borylation reactions. For instance, a photo-induced, metal-free protocol
has been developed for the borylation of unactivated C(sp3)—H bonds using Bzcatz.[4] The
Lewis acid character of the diboron compound favors its activation through interaction with
bases, leading to the cleavage of the B-B bond, a key step in these synthetic processes.[9]
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Reactions with Diimines

Bzcatz reacts with a-diimines without the need for a catalyst.[11] The nature of the products
formed depends on the steric and electronic properties of both the diimine and the diboron
species.[11][12] This reactivity highlights its utility in synthesizing complex nitrogen- and boron-
containing heterocyclic compounds.

Materials Science

In materials science, bis(catecholato)diboron serves as a building block for boron-containing
polymers, which can exhibit enhanced thermal stability and mechanical strength.[1][13] It is
also employed in the development of advanced materials such as sensors and catalysts due to
its ability to form stable complexes.[1][13]

Experimental Protocols

The following sections provide detailed methodologies for representative experiments involving
bis(catecholato)diboron.

Synthesis of a Borylated Product via Reaction with an a-
Diimine

This protocol is adapted from the reaction of bis(catecholato)diboron with an N,N'-di-
substituted a-diimine.[11]

Materials:

Bis(catecholato)diboron (Bzcatz) (50 mg, 0.21 mmol)

N,N'-(butane-2,3-diylidene)bis(2,6-diisopropylaniline) (85 mg, 0.21 mmol)

Toluene (5 mL)

Hexanes (2 mL)

Standard Schlenk line or glovebox equipment

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://cdnsciencepub.com/doi/10.1139/cjc-2025-0060
https://cdnsciencepub.com/doi/10.1139/cjc-2025-0060
https://www.researchgate.net/figure/Reaction-of-biscatecholato-diboron-with-N_fig7_393413828
https://www.benchchem.com/product/b079384?utm_src=pdf-body
https://www.chemimpex.com/products/37127
https://www.nbinno.com/article/other-organic-chemicals/innovating-bis-catecholato-diboron-applications-materials-science-nr
https://www.chemimpex.com/products/37127
https://www.nbinno.com/article/other-organic-chemicals/innovating-bis-catecholato-diboron-applications-materials-science-nr
https://www.benchchem.com/product/b079384?utm_src=pdf-body
https://www.benchchem.com/product/b079384?utm_src=pdf-body
https://cdnsciencepub.com/doi/10.1139/cjc-2025-0060
https://www.benchchem.com/product/b079384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e In an inert atmosphere (e.g., a nitrogen-filled glovebox), add bis(catecholato)diboron (50
mg) to a solution of the a-diimine (85 mg) in toluene (5 mL) in a small vial.

» Allow the solution to stand at room temperature for 4 hours.

e Remove the toluene solvent in vacuo to yield a solid or oil.

o Redissolve the product in a minimal amount of hexanes (approx. 2 mL).

» Store the solution at -30 °C to induce crystallization.

o Collect the crystalline precipitate by filtration and dry in vacuo.

o Characterize the product using multinuclear NMR spectroscopy and elemental analysis.[11]

Visualized Workflows and Pathways

Diagrams generated using Graphviz DOT language illustrate key processes involving
bis(catecholato)diboron.

Uncatalyzed Reaction with an a-Diimine

The following diagram illustrates the reaction pathway between bis(catecholato)diboron and
an a-diimine, resulting in a 1:1 adduct.[11]
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Start: Setup Reaction

Combine Substrate, Bzcatz,
Catalyst (if any), & Solvent
in Inert Atmosphere

:

Stir at Specified
Temperature and Time

:

Aqueous Workup
(e.g., Extraction)

:

Dry Organic Layer
(e.g., with MgSOa)

:

Filter Drying Agent

:

Concentrate Filtrate
in vacuo

Reactants

Bis(catecholato)diboron a-Diimine
(Bacatz) (R-N=C-C=N-R) l

Purify Product
(e.g., Crystallization,
Chromatography)

'

Characterize Final Product
(NMR, MS, etc.)

Rearrangement

Final Product

(Cyclic Boron Compound)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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